Cas no 1270448-52-6 (1-(3-chlorothiophen-2-yl)ethan-1-amine)

• Product Name: 1-(3-chlorothiophen-2-yl)ethan-1-amine
• CAS No: 1270448-52-6
• MF: C₆H₈ClNS
• MW: 161.652419090271
• CID: 6147531
• PubChem ID: 55294012
• Update Time: 2025-06-14

1-(3-chlorothiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorothiophen-2-yl)ethan-1-amine
• 1270448-52-6
• EN300-1983929
• AKOS006368623

• Inchi： 1S/C6H8ClNS/c1-4(8)6-5(7)2-3-9-6/h2-4H,8H2,1H3
• InChI Key： XOESVDQIPAYBHC-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(C)N

Computed Properties

• Exact Mass: 161.0065981g/mol
• Monoisotopic Mass: 161.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-chlorothiophen-2-yl)ethan-1-amine

Comprehensive Overview of 1-(3-chlorothiophen-2-yl)ethan-1-amine (CAS No. 1270448-52-6)

1-(3-chlorothiophen-2-yl)ethan-1-amine, with the CAS number 1270448-52-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its chlorothiophene backbone and amine functional group, is widely utilized in the synthesis of bioactive molecules. Its unique structural properties make it a valuable intermediate in the development of novel therapeutics and crop protection agents. Researchers and industry professionals are increasingly exploring its potential applications, driven by the growing demand for innovative chemical solutions.

The molecular structure of 1-(3-chlorothiophen-2-yl)ethan-1-amine features a thiophene ring substituted with a chlorine atom at the 3-position and an ethylamine side chain at the 2-position. This configuration imparts distinct electronic and steric properties, which are critical for its reactivity and interaction with biological targets. The compound's CAS No. 1270448-52-6 is frequently searched in scientific databases, reflecting its relevance in contemporary chemical research. Its synthesis typically involves multi-step organic reactions, including halogenation and amination, to achieve high purity and yield.

In recent years, the interest in 1-(3-chlorothiophen-2-yl)ethan-1-amine has surged due to its potential role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. For instance, derivatives of this compound have shown promise in the development of new antibacterial agents, a topic highly relevant amid the rising prevalence of drug-resistant pathogens. Additionally, its application in agrochemical formulations aligns with the increasing focus on eco-friendly pest control methods, a key concern for modern farmers and environmentalists alike.

From a technical perspective, the compound's physicochemical properties, including solubility, stability, and reactivity, are meticulously studied to optimize its use in various industrial processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 1-(3-chlorothiophen-2-yl)ethan-1-amine and ensure compliance with regulatory standards. These methods are essential for maintaining the compound's quality and safety in research and production settings.

The versatility of 1-(3-chlorothiophen-2-yl)ethan-1-amine extends to its role in material science, where it serves as a building block for advanced polymers and coatings. Its incorporation into polymeric matrices can enhance material properties such as thermal stability and mechanical strength, making it a subject of interest for engineers and chemists working on next-generation materials. This interdisciplinary appeal further underscores the compound's significance in both academic and industrial spheres.

As the scientific community continues to explore the potential of 1-(3-chlorothiophen-2-yl)ethan-1-amine, its CAS No. 1270448-52-6 remains a focal point for innovation. Future research directions may include the development of greener synthesis routes, exploration of new biological activities, and integration into smart materials. By staying abreast of these advancements, stakeholders can leverage the compound's full potential to address pressing global needs.